Cas no 1467189-94-1 (N-methyl-1-(1-methylcyclobutyl)methanamine)

• Product Name: N-methyl-1-(1-methylcyclobutyl)methanamine
• CAS No: 1467189-94-1
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 5251803
• Update Time: 2025-06-12

N-methyl-1-(1-methylcyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• methyl[(1-methylcyclobutyl)methyl]amine
• N-methyl-1-(1-methylcyclobutyl)methanamine
• Cyclobutanemethanamine, N,1-dimethyl-

• Inchi： 1S/C7H15N/c1-7(6-8-2)4-3-5-7/h8H,3-6H2,1-2H3
• InChI Key： VBVXBVYZCVFDCR-UHFFFAOYSA-N
• SMILES： N(C)CC1(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.5
• XLogP3: 1.5
• Topological Polar Surface Area: 12

Additional information on N-methyl-1-(1-methylcyclobutyl)methanamine

Exploring N-methyl-1-(1-methylcyclobutyl)methanamine (CAS 1467189-94-1): Properties, Applications, and Innovations

In the ever-evolving landscape of chemical research, N-methyl-1-(1-methylcyclobutyl)methanamine (CAS 1467189-94-1) has garnered significant attention for its unique structural features and potential applications. This compound, characterized by its cyclobutyl ring and N-methyl substitution, offers a fascinating case study for chemists and material scientists alike. As interest in small-molecule therapeutics and functional materials grows, understanding the nuances of such compounds becomes paramount.

The molecular structure of N-methyl-1-(1-methylcyclobutyl)methanamine combines a rigid cyclobutane scaffold with a flexible amine sidechain, making it a versatile building block in organic synthesis. Researchers have explored its role in pharmaceutical intermediates, particularly in the design of CNS-targeting compounds, where the balance between lipophilicity and molecular rigidity is crucial. Recent studies highlight its potential in modulating neurotransmitter systems, though clinical applications remain speculative.

From a synthetic chemistry perspective, the preparation of CAS 1467189-94-1 often involves reductive amination strategies or Grignard reactions to construct the cyclobutyl core. The compound's stability under physiological conditions has prompted investigations into its bioavailability and metabolic pathways, topics frequently searched in academic databases. Notably, its logP value and hydrogen-bonding capacity align with modern drug-likeness criteria, a hot topic in AI-driven drug discovery platforms.

Beyond pharmaceuticals, N-methyl-1-(1-methylcyclobutyl)methanamine has found niche applications in advanced material science. Its incorporation into polymeric networks enhances thermal stability while maintaining processability—a key consideration for 3D-printing resins and high-performance coatings. Industry forums reveal growing interest in such tailor-made monomers, especially for aerospace-grade composites where weight-to-strength ratios are critical.

Environmental and regulatory aspects of CAS 1467189-94-1 remain under study, with preliminary data suggesting favorable biodegradation profiles compared to aromatic analogues. This aligns with the broader green chemistry movement, a trending search term among sustainability-focused researchers. Analytical methods like HPLC-MS and NMR spectroscopy are routinely employed for quality control, ensuring batch-to-batch reproducibility—a frequent concern in contract manufacturing inquiries.

As computational chemistry advances, molecular docking studies involving this compound have proliferated, particularly in virtual screening workflows. The methylcyclobutyl moiety's steric effects make it an interesting case for conformational analysis tutorials, a popular educational search topic. Meanwhile, patent literature reveals innovative applications in catalysis and chiral auxiliaries, though commercial adoption remains limited.

The future trajectory of N-methyl-1-(1-methylcyclobutyl)methanamine research will likely intersect with machine learning approaches to chemical space exploration. With QSAR modeling becoming more accessible, this compound serves as an excellent test case for predicting ADMET properties—a frequently searched term in cheminformatics circles. Collaborative efforts between academia and industry may unlock its full potential while addressing unanswered questions about its structure-activity relationships.